Cas no 87-28-5 (Glycol salicylate)

Glycol salicylate is a derivative of salicylic acid, which can be used to improve the aesthetic appearance of skin, from patent us 20150148320 a1
Glycol salicylate structure
Glycol salicylate structure
Glycol salicylate
87-28-5
C9H10O4
182.173303127289
MFCD00002862
34414
87569417

Glycol salicylate Properties

Names and Identifiers

    • 2-Hydroxyethyl 2-hydroxybenzoate
    • ETHYLENE GLYCOL MONOSALICYLATE
    • GLYCOL MONOSALICYLATE
    • GLYCOL SALICYLATE
    • GLYSAL
    • SALICYLIC ACID 2-HYDROXYETHYL ESTER
    • SALICYLIC ACID ETHYLENE GLYCOL ESTER
    • 1,2-Ethylene glycol monosalicylate
    • 2-Hydroxybenzoic acid 2-hydroxyethyl ester
    • 2-hydroxy-benzoicaci2-hydroxyethylester
    • Benzoic acid, 2-hydroxy-, 2-hydroxyethyl ester
    • beta-Hydroxyethyl salicylate
    • Espirosal
    • Ethylene glycol salicylate
    • GL 7
    • Monoglycol salicylate
    • Phlogont (salve)
    • Rheumacyl
    • Sarocol
    • Spirosal
    • Ethylene glycol monosali
    • 2-Hydroxyethyl salicylate
    • 2-Hydroxyethylsalicylate1LT
    • Ethyl 4,4,4-trifluorocrotonate
    • Phlogont
    • Traumasenex
    • Glykolsalicylat
    • Ethylene glycol, salicylate
    • Kytta-gel
    • Ethylene glycol, monosalicylate
    • Aethylenglykolsalicylat
    • 2-Hydroxybenzoic acid 2-hydroxyethy
    • Salicylic acid 2-hydroxyethyl ester
    • Ethylene Glycol Monosalicylate
    • Glycol Monosalicylate
    • Ethylene glycol, monosalicylate (8CI)
    • Salicylic acid, 2-hydroxyethyl ester (6CI, 7CI, 8CI)
    • Norgesic
    • Saliment
    • β-Hydroxyethyl salicylate
    • +Expand
    • MFCD00002862
    • LVYLCBNXHHHPSB-UHFFFAOYSA-N
    • 1S/C9H10O4/c10-5-6-13-9(12)7-3-1-2-4-8(7)11/h1-4,10-11H,5-6H2
    • O=C(C1C(O)=CC=CC=1)OCCO

Computed Properties

  • 182.05800
  • 2
  • 4
  • 4
  • 182.057909
  • 13
  • 169
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.9
  • 4
  • 0
  • 66.8

Experimental Properties

  • 0.54130
  • 66.76000
  • 4499
  • n20/D 1.548(lit.)
  • 166 °C/13 mmHg(lit.)
  • 25°C
  • Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • 13.1g/l
  • 4.0 (13.1g/l, H2O, 20℃)
  • 1.244 g/mL at 25 °C(lit.)

Glycol salicylate Security Information

  • GHS07 GHS07
  • 3
  • 44
  • R22
  • Xn Xn
  • NONH for all modes of transport
  • H302
  • P312
  • warning
  • Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • 22
  • Warning

Glycol salicylate Customs Data

  • 2918230000
  • China Customs Code:

    2918230000

    Overview:

    2918230000 Other salicylic acid esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918230000 other esters of salicylic acid and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Glycol salicylate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P004M9J-25g
2-Hydroxyethyl 2-hydroxybenzoate
87-28-5 >98.0%(GC)
25g
$25.00 2024-04-21
A2B Chem LLC
AC14679-1g
2-Hydroxyethyl Salicylate
87-28-5 98%
1g
$10.00 2024-04-19
Aaron
AR004MHV-25g
2-Hydroxyethyl 2-hydroxybenzoate
87-28-5 98%
25g
$10.00
abcr
AB135809-25 g
Ethylene glycol monosalicylate, 98%; .
87-28-5 98%
25 g
€44.90 2023-07-20
Chemenu
CM157284-500g
2-Hydroxyethyl 2-hydroxybenzoate
87-28-5 95%
500g
$89
Enamine
EN300-22340-0.05g
2-hydroxyethyl 2-hydroxybenzoate
87-28-5 95%
0.05g
$19.0 2024-06-20
eNovation Chemicals LLC
D145731-100g
ETHYLENEGLYCOLMONOSALICYLATE
87-28-5 97%
100g
$200 2022-09-05
MedChemExpress
HY-B2208-10mM*1mLinDMSO
Glycol salicylate
87-28-5 98.83%
10mM*1mLinDMSO
¥550 2023-07-26
PhytoLab
80106-50mg
2-Hydroxyethyl salicylate
87-28-5 ≥ 90.0 %
50mg
€108
TRC
G650010-5g
Glycol Salicylate
87-28-5
5g
$57.00 2023-05-18

Glycol salicylate Synthesis

Synthetic Circuit 1

Reaction Conditions
Reference
Synthesis of hydroxyalkyl esters of aromatic acids
Israfilova, S. Z.; et al, Azerbaidzhanskii Khimicheskii Zhurnal, 1980, (5), 40-3

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Methanesulfonic acid ,  Alumina ,  Oxygen ;  rt; 3 h, 80 °C
Reference
Highly Selective Methodology for the Direct Conversion of Aromatic Aldehydes to Glycol Monoesters
Sharghi, Hashem; et al, Journal of Organic Chemistry, 2003, 68(10), 4096-4099

Synthetic Circuit 3

Reaction Conditions
Reference
2-Hydroxybenzoic acid 2-hydroxyethyl ester
, German Democratic Republic, , ,

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethylene glycol ,  Water ;  2.5 h, 120 °C; cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Novel, Unnatural Benzo-1,2,3-thiadiazole-7-carboxylate Elicitors of Taxoid Biosynthesis
Xu, Yufang; et al, Journal of Agricultural and Food Chemistry, 2006, 54(23), 8793-8798

Synthetic Circuit 5

Reaction Conditions
1.1 Catalysts: Sodium ;  10 min, 110 °C; 110 °C → rt; 15 min, 100 - 160 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 9
Reference
Synthesis and biological evaluation of 2-oxazoline and salicylic acid derivatives
Djurendic, Evgenija; et al, ARKIVOC (Gainesville, 2011, (2), 83-102

Glycol salicylate Raw materials

Glycol salicylate Preparation Products

Glycol salicylate Suppliers

Jiangsu Xinsu New Materials Co., Ltd
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HU BEI YONG KUO Technology Co., Ltd.
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Shanghai SCR-Biotech Co., Ltd.
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(CAS:87-28-5)
SAI KE RUI SHENG WU
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Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:87-28-5)
A LA DING
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
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(CAS:87-28-5)
XU NV SHI
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1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:87-28-5)
TANG SI LEI
15026964105
2881489226@qq.com

Glycol salicylate Related Literature

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